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Compound of Interest

Compound Name: 1,2-Cyclopentenophenanthrene

CAS No.: 482-66-6

Cat. No.: B15939737

Get Quote

Abstract
This guide provides a comprehensive overview of the state-of-the-art analytical methodologies

for the unambiguous characterization and quantification of 1,2-Cyclopentenophenanthrene
(also known as 16,17-dihydro-15H-cyclopenta[a]phenanthrene), a member of the polycyclic

aromatic hydrocarbon (PAH) class. As PAHs are subject to intense regulatory and toxicological

scrutiny, robust and reliable analytical protocols are paramount. This document furnishes

researchers, analytical chemists, and drug development professionals with detailed, field-

proven protocols for chromatographic and spectroscopic techniques, emphasizing the rationale

behind methodological choices to ensure data integrity and reproducibility.

Introduction and Compound Overview
1,2-Cyclopentenophenanthrene is a polycyclic aromatic hydrocarbon characterized by a

phenanthrene core fused with a cyclopentane ring. Its molecular structure presents unique

analytical challenges, particularly in differentiating it from other isomers. Accurate identification
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and quantification are critical in environmental monitoring, toxicology studies, and as a potential

impurity in pharmaceutical manufacturing.

A thorough understanding of its physicochemical properties is the foundation of any analytical

strategy.

Table 1: Physicochemical Properties of 1,2-Cyclopentenophenanthrene

Property Value Source

Molecular Formula C₁₇H₁₄ [1][2][3]

Molecular Weight 218.29 g/mol [1][2][4][5]

CAS Number 482-66-6 [1]

Appearance Solid (at STP) N/A

Octanol/Water Partition Coeff.

(logP)
4.482 (Calculated) [5]

The analytical workflow for characterizing 1,2-Cyclopentenophenanthrene, from sample

acquisition to final data reporting, requires a multi-faceted approach. The following diagram

illustrates a generalized workflow.
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Figure 1: General Analytical Workflow
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Figure 2: GC-MS Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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